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Compound of Interest

Compound Name: Crbn ligand-13

Cat. No.: B15620644

This document provides comprehensive safety and logistical information for the proper disposal
of CRBN ligand-13 (CAS No.: 3050687-70-9), a compound utilized by researchers, scientists,
and drug development professionals. Adherence to these procedural guidelines is critical for
ensuring laboratory safety and environmental compliance.

Hazard and Safety Summary

CRBN ligand-13 is classified with several hazards that necessitate careful handling and
disposal.[1] The following table summarizes the key hazard information.

Hazard Classification GHS Code Description

Acute toxicity, oral Category 4 H302: Harmful if swallowed

Skin corrosion/irritation Category 2 H315: Causes skin irritation

Serious eye damage/eye H319: Causes serious eye

L Category 2A L

irritation irritation

Specific target organ toxicity, H335: May cause respiratory
. Category 3 o

single exposure irritation

GHS: Globally Harmonized System of Classification and Labelling of Chemicals

Personal Protective Equipment (PPE)
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When handling CRBN ligand-13, especially during disposal procedures, wearing appropriate
personal protective equipment is mandatory.

Gloves: Wear protective gloves.

Clothing: Wear protective clothing.

Eye Protection: Wear eye protection.

Face Protection: Wear a face shield.

Step-by-Step Disposal Procedures

The disposal of CRBN ligand-13 must be conducted in accordance with all applicable federal,
state, and local regulations.[1] The following steps provide a general framework for safe
disposal.

1. Waste Segregation:

o All materials contaminated with CRBN ligand-13, including unused compound, solutions,
and contaminated labware, must be segregated as hazardous waste.

¢ Do not mix this waste with non-hazardous materials.
2. Liquid Waste Disposal:

e Unused Solutions: Collect unused solutions containing CRBN ligand-13 in a designated,
sealed, and clearly labeled hazardous waste container.

o Accidental Spills: In the event of a spill, absorb the liquid with an inert, finely-powdered
material such as diatomite or universal binders.[1]

o Carefully collect the absorbent material and place it in the designated solid hazardous waste
container.

e Prevent any spilled material from entering drains or water courses.[1]

3. Solid Waste Disposal:
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o Contaminated Materials: All disposable items that have come into contact with CRBN
ligand-13, such as gloves, pipette tips, and bench paper, must be collected in a designated
hazardous waste container.

o Empty Containers: "Empty" containers of CRBN ligand-13 should also be treated as
hazardous waste and disposed of accordingly.

4. Decontamination:

o Decontaminate all non-disposable equipment and surfaces that have been in contact with
CRBN ligand-13.

e Scrub surfaces and equipment with alcohol to decontaminate them.[1]
o Dispose of all cleaning materials (e.g., wipes) as solid hazardous waste.
5. Final Disposal:

o Ensure all waste containers are securely sealed and properly labeled with the contents
("Hazardous Waste: CRBN ligand-13").

o Arrange for the disposal of the hazardous waste through your institution's environmental
health and safety (EHS) office or a licensed chemical waste disposal service.

Experimental Workflow for Disposal
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Disposal Workflow for CRBN Ligand-13
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Caption: Disposal workflow for CRBN ligand-13.

This guide is intended for informational purposes for trained laboratory personnel. Always
consult your institution's specific safety protocols and the full Safety Data Sheet (SDS) before
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handling or disposing of any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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